Cas no 1805314-65-1 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805314-65-1
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4848489
• Update Time: 2025-08-02

Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H14F2N2O2/c1-2-17-9(16)5-7-3-4-15-10(11(12)13)8(7)6-14/h3-4,11H,2,5-6,14H2,1H3
• InChI Key： CPXSOMOJPYGQBO-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805314-65-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1805314-65-1, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core substituted with an aminomethyl group and a difluoromethyl moiety, has garnered considerable attention due to its utility in the synthesis of novel bioactive molecules.

The structural features of Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate make it a valuable building block for drug discovery programs. The presence of both an amine and a difluoromethyl group provides multiple points of functionalization, enabling chemists to design complex molecular architectures with tailored pharmacological properties. In particular, the aminomethyl group can participate in various coupling reactions, such as amide or urea bond formation, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing small molecules with enhanced biological activity and improved pharmacokinetic profiles. Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate has emerged as a critical intermediate in this endeavor. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold is particularly favored in medicinal chemistry due to its ability to mimic natural product cores and interact favorably with biological targets.

The incorporation of the difluoromethyl group into drug candidates has been extensively studied for its ability to improve physicochemical properties such as lipophilicity and metabolic resistance. This modification is particularly relevant in the development of antiviral and anticancer agents, where resistance poses a significant challenge. Ethyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-4-acetate serves as a precursor for compounds that exhibit potent activity against resistant strains of pathogens.

aminomethyl)-2-(difluoromethyl)pyridine-4-acetate exemplifies this trend through its synthesis pathways that emphasize efficiency and sustainability. Recent advances in catalytic methods have allowed for more streamlined production processes, reducing waste and energy consumption while maintaining high yields. aminomethyl)-2-(difluoromethyl)pyridine-4-acetate is in the development of next-generation antibiotics. The growing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel therapeutic agents. The compound's structural motifs have been leveraged to create molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such innovations are crucial for addressing the global health threat posed by antimicrobial resistance. aminomethyl)-2-(difluoromethyl strong>)pyridine-4-acetate has found utility in the design of central nervous system (CNS) drugs. The pyridine core is frequently present in neuroactive compounds due to its ability to cross the blood-brain barrier efficiently. Researchers have utilized this intermediate to synthesize ligands for neurotransmitter receptors, which hold promise for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. aminomethy l) strong >)-2-(difluoromet hyl) strong >)pyridine-4-acetate has also spurred interest in its use as a chiral building block. Chirality plays a critical role in drug efficacy and safety, with many therapeutics being enantiomerically pure or requiring specific stereochemical configurations. By incorporating chiral auxiliaries or catalysts during synthesis, researchers can generate enantiomerically enriched derivatives of this compound, further expanding its pharmaceutical applications. amin omethy l) strong >)-2-(dif luor om eth yl) strong >)pyridine-4-acetate is expected to remain at the forefront of pharmaceutical innovation. Its unique structural attributes and synthetic adaptability make it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics. With advancements in computational chemistry and high-throughput screening technologies, the potential applications of this compound are likely to expand even further, driving progress across multiple therapeutic areas.